1-[4-(6,8-Dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H20N4O/c1-2-14(19)17-6-3-12(4-7-17)18-10-9-16-8-5-15-13(16)11-18/h2,5,8,12H,1,3-4,6-7,9-11H2
• InChI Key: RRNHHGFVEQOXNS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)N2CCN3C=CN=C3C2
• Molecular Formula: C14H20N4O
• Molecular Weight: 260.33 g/mol

Description

The compound “1-[4-(6,8-Dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)piperidin-1-yl]prop-2-en-1-one” is a derivative of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They have attracted significant interest due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various methods. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can be synthesized from different 2-aminopyridines with various α-bromoketones. The product, generated in situ by the reaction between an aryl aldehyde and 2-aminopyridine or 2-aminopyrazine, undergoes [4 + 1] cycloaddition with tert-butyl isocyanide, affording the corresponding imidazopyrazine and imidazopyridine derivatives.